1,7-Bis(difluoromethoxy)naphthalene
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Description
1,7-Bis(difluoromethoxy)naphthalene is a naphthalene derivative featuring two difluoromethoxy (-OCF₂) groups at the 1- and 7-positions of the aromatic ring. The difluoromethoxy group is known for its electron-withdrawing properties, which influence electronic distribution, solubility, and reactivity compared to non-fluorinated analogs. Such compounds are of interest in materials science and medicinal chemistry due to fluorine's ability to enhance metabolic stability and modulate intermolecular interactions .
Properties
Molecular Formula |
C12H8F4O2 |
|---|---|
Molecular Weight |
260.18 g/mol |
IUPAC Name |
1,7-bis(difluoromethoxy)naphthalene |
InChI |
InChI=1S/C12H8F4O2/c13-11(14)17-8-5-4-7-2-1-3-10(9(7)6-8)18-12(15)16/h1-6,11-12H |
InChI Key |
AFSFRTMHQCSKEK-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC2=C(C=C(C=C2)OC(F)F)C(=C1)OC(F)F |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 1,7-Bis(difluoromethoxy)naphthalene typically involves the reaction of naphthalene with difluoromethoxy reagents under specific conditions. One common method is the nucleophilic substitution reaction, where naphthalene is treated with difluoromethyl ether in the presence of a strong base such as sodium hydride. The reaction is usually carried out in an aprotic solvent like dimethyl sulfoxide (DMSO) at elevated temperatures to facilitate the substitution process.
Industrial Production Methods
Industrial production of 1,7-Bis(difluoromethoxy)naphthalene may involve similar synthetic routes but on a larger scale. The process would be optimized for higher yields and cost-effectiveness. This could include the use of continuous flow reactors and automated systems to ensure consistent quality and efficiency.
Chemical Reactions Analysis
Types of Reactions
1,7-Bis(difluoromethoxy)naphthalene can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding quinones or other oxidized derivatives.
Reduction: Reduction reactions can lead to the formation of partially or fully reduced products.
Substitution: The difluoromethoxy groups can be substituted with other functional groups under appropriate conditions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or hydrogen gas (H2) in the presence of a catalyst can be used.
Substitution: Nucleophilic reagents like sodium methoxide (NaOMe) or potassium tert-butoxide (KOtBu) can facilitate substitution reactions.
Major Products Formed
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinones, while reduction can produce various reduced naphthalene derivatives.
Scientific Research Applications
1,7-Bis(difluoromethoxy)naphthalene has several applications in scientific research:
Chemistry: It is used as a building block for the synthesis of more complex organic molecules.
Biology: The compound can be used in the study of biological systems and interactions due to its unique chemical properties.
Industry: Used in the production of specialty chemicals and materials with specific properties.
Mechanism of Action
The mechanism of action of 1,7-Bis(difluoromethoxy)naphthalene involves its interaction with molecular targets and pathways. The difluoromethoxy groups can influence the compound’s reactivity and binding affinity to various biological molecules. This can lead to specific effects on enzymatic activity, receptor binding, and other biochemical processes.
Comparison with Similar Compounds
Comparison with Similar Compounds
The following table summarizes key structural and physicochemical properties of 1,7-bis(difluoromethoxy)naphthalene and its analogs:
Structural and Electronic Effects
- Substituent Position: 1,7-Substitution (e.g., 1,7-diphenylnaphthalene ) creates a para-like arrangement, favoring symmetrical electronic distribution. In contrast, 2,7-substitution (e.g., 2,7-dimethoxynaphthalene ) leads to meta-like interactions, affecting regioselectivity in reactions like electrophilic acylation . 1,8-Substitution (e.g., 1,8-bis(dimethylamino)naphthalene ) introduces steric strain due to proximal bulky groups.
- Fluoromethyl (-CH₂F): Introduces polarity and lipophilicity, altering solubility in organic solvents . Phenyl (-Ph): Extends conjugation, as seen in 1,7-diphenylnaphthalene, which may enhance luminescence or conductivity properties .
Physicochemical and Application Insights
Biological Activity
1,7-Bis(difluoromethoxy)naphthalene is a synthetic organic compound characterized by the presence of two difluoromethoxy groups attached to the naphthalene ring system. This compound belongs to the family of fluorinated aromatic compounds, which are notable for their unique chemical properties and potential applications in medicinal chemistry and materials science. While research on its biological activity is limited, preliminary studies suggest promising avenues for exploration.
Chemical Structure and Properties
The molecular formula of 1,7-Bis(difluoromethoxy)naphthalene is C₁₂H₈F₄O₂. The difluoromethoxy groups enhance the compound's lipophilicity and influence its reactivity, which may affect its interaction with biological targets. The specific arrangement of these groups at the 1 and 7 positions on the naphthalene ring is crucial for its biological activity.
Medicinal Chemistry Applications
Research indicates that compounds with similar structures to 1,7-Bis(difluoromethoxy)naphthalene have been investigated for their anti-cancer properties and ability to modulate various biological pathways. The difluoromethoxy moieties may enhance interactions with biological targets by improving pharmacokinetic properties, potentially leading to therapeutic effects.
The mechanism of action for 1,7-Bis(difluoromethoxy)naphthalene involves its interaction with molecular targets and pathways. The difluoromethoxy groups can influence the compound’s reactivity and binding affinity to various biological molecules, leading to specific effects on enzymatic activity, receptor binding, and other biochemical processes.
Comparative Analysis with Similar Compounds
A comparative analysis of structurally similar compounds reveals distinct features that may influence their biological activities:
| Compound Name | Structure Type | Unique Features |
|---|---|---|
| 1,5-Difluoronaphthalene | Naphthalene derivative | Contains two fluorine atoms at different positions |
| 2,6-Difluoroaniline | Aniline derivative | Exhibits strong electron-donating properties |
| 1,6-Bis(trifluoromethyl)naphthalene | Naphthalene derivative | Higher lipophilicity due to trifluoromethyl groups |
This table illustrates how variations in structure can lead to different biological activities and applications in medicinal chemistry.
Case Studies on Related Compounds
While direct studies on 1,7-Bis(difluoromethoxy)naphthalene are scarce, several case studies involving naphthalene derivatives provide insights into potential biological effects:
- Naphthalene Poisoning Case Study : A case reported a young girl who ingested mothballs containing naphthalene, leading to hemolysis and methemoglobinemia. This incident highlights the toxicological profile of naphthalene derivatives and underscores the importance of understanding their biochemical interactions .
- Metabolic Effects of Naphthalene Exposure : Research demonstrated that acute exposure to naphthalene induces significant metabolic changes in mice, particularly affecting lung tissue. These findings suggest that similar compounds could exhibit significant biological activity through mechanisms like oxidative stress response and DNA damage .
Future Directions for Research
Given the preliminary insights into the biological activity of 1,7-Bis(difluoromethoxy)naphthalene, future research should focus on:
- In vitro Studies : Investigating the compound's interactions with specific enzymes or receptors to elucidate its mechanism of action.
- In vivo Studies : Evaluating the pharmacokinetics and therapeutic potential in animal models.
- Toxicological Assessments : Understanding potential adverse effects related to exposure.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
